1-(azepan-1-yl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 1-(azepan-1-yl)-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H27N5O/c1-18-9-6-17-16(18)21-12-10-19(11-13-21)14-15(22)20-7-4-2-3-5-8-20/h6,9H,2-5,7-8,10-14H2,1H3
• InChI Key: CRSSJDPDPXQZFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)CC(=O)N3CCCCCC3
• Molecular Formula: C16H27N5O
• Molecular Weight: 305.42 g/mol

Description

1-(azepan-1-yl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one, otherwise known as 1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one, is a compound that has been studied extensively for its potential applications in scientific research. It is a derivative of piperazine, which is a cyclic compound that has been used in the synthesis of a variety of pharmaceuticals, including antihistamines and antipsychotics. 1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one is a unique compound that has been found to possess a range of interesting properties, including the ability to modulate certain biochemical and physiological processes.

Scientific Research Applications

1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one has been studied for its potential applications in scientific research. It has been found to possess a range of interesting properties, including the ability to modulate certain biochemical and physiological processes. For example, it has been found to have an inhibitory effect on the activity of enzymes such as cyclooxygenase-2 (COX-2), which is involved in inflammation. It has also been found to have a stimulatory effect on the activity of enzymes such as tyrosine hydroxylase, which is involved in the synthesis of neurotransmitters such as dopamine.

Mechanism of Action

The exact mechanism of action of 1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one is not yet fully understood. However, it is thought to interact with certain receptors in the body, such as the serotonin 5-HT2A receptor, and to modulate the activity of enzymes such as COX-2 and tyrosine hydroxylase. It is also thought to have an effect on the production of certain hormones, such as cortisol.
Biochemical and Physiological Effects
1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one has been found to have a range of biochemical and physiological effects. It has been found to have an inhibitory effect on the activity of enzymes such as COX-2, which is involved in inflammation. It has also been found to have a stimulatory effect on the activity of enzymes such as tyrosine hydroxylase, which is involved in the synthesis of neurotransmitters such as dopamine. It is also thought to have an effect on the production of certain hormones, such as cortisol.

Advantages and Limitations for Lab Experiments

1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one is a compound that has a range of advantages and limitations for lab experiments. One of the advantages of using this compound is that it is relatively easy to synthesize, which makes it a useful tool for researchers. Furthermore, it is relatively stable and has a low toxicity, which makes it safe to use in experiments. However, it is important to note that 1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one is a relatively new compound and its effects have not yet been fully studied. Therefore, it is important to use caution when using this compound in experiments.

Future Directions

1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one is a relatively new compound and its effects have not yet been fully studied. Therefore, there are a number of potential future directions for research on this compound. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify any potential side effects. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential use in the treatment of inflammation and neurological disorders. Finally, further research could be conducted to explore the potential of this compound as a tool for drug development and to identify any potential drug interactions.

Synthesis Methods

1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one is synthesized by a two-step process. The first step involves the reaction of piperazine with 1-methyl-1H-imidazol-2-one in the presence of a base, such as sodium hydroxide. This reaction produces 1-azepan-2-yl-4-piperazin-1-yl-1-methyl-1H-imidazol-2-one and piperidine. The second step involves the removal of the piperidine by acidification and extraction.